Cas no 1376449-26-1 (Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester)

• Product Name: Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester
• CAS No: 1376449-26-1
• MF: C₁₉H₁₅N₅O₃
• MW: 361.354103326797
• CID: 5822900
• PubChem ID: 97359665
• Update Time: 2025-07-16

Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester
• AKOS033267004
• 1376449-26-1
• ethyl 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-ylprop-2-enoyl)amino]benzoate

• Inchi： 1S/C19H15N5O3/c1-2-27-19(26)13-3-5-15(6-4-13)23-18(25)14(10-20)9-16-11-22-17-12-21-7-8-24(16)17/h3-9,11-12H,2H2,1H3,(H,23,25)
• InChI Key： ORLZSYAZNBLCHU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(=O)C(C#N)=CC2N3C=CN=CC3=NC=2)C=C1

Computed Properties

• Exact Mass: 361.11748936g/mol
• Monoisotopic Mass: 361.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester

Exploring Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester (CAS No. 1376449-26-1): Properties and Applications

The compound Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester (CAS No. 1376449-26-1) is a sophisticated organic molecule that has garnered attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyrazine core and a cyano group, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease treatments.

In recent years, the demand for novel heterocyclic compounds like 1376449-26-1 has surged due to their versatility in medicinal chemistry. The imidazo[1,2-a]pyrazine moiety is known for its bioactivity, often linked to anticancer and anti-inflammatory properties. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The compound's ethyl ester group also enhances its bioavailability, a critical factor in drug development.

The synthesis of Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester involves multi-step organic reactions, including condensation and esterification. Its CAS No. 1376449-26-1 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the growing interest in AI-driven drug discovery, this compound's structural features are often analyzed using computational chemistry tools to predict its interactions with biological targets.

Beyond pharmaceuticals, 1376449-26-1 has potential applications in agrochemicals and material science. Its cyano and ester functionalities make it a valuable intermediate for designing photoactive materials, a field gaining traction in renewable energy research. As sustainability becomes a global priority, such compounds are explored for green chemistry applications, minimizing waste and energy consumption.

In summary, Benzoic acid, 4-[(2-cyano-3-imidazo[1,2-a]pyrazin-3-yl-1-oxo-2-propen-1-yl)amino]-, ethyl ester (CAS No. 1376449-26-1) represents a convergence of innovation in drug design and functional materials. Its relevance to cancer research, computational modeling, and sustainable chemistry ensures its continued prominence in scientific discourse.